Cas no 677751-53-0 (2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile)
677751-53-0 structure
Product Name:2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
CAS No:677751-53-0
MF:C8Cl3IN2
MW:357.362470626831
CID:2798395
PubChem ID:71367695
Update Time:2025-04-21
2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 677751-53-0
- 2,5,6-trichloro-4-iodoisophthalonitrile
- 2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
- DTXSID90790807
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- Inchi: 1S/C8Cl3IN2/c9-5-3(1-13)6(10)7(11)8(12)4(5)2-14
- InChI Key: OVYQAZOBAQNBQH-UHFFFAOYSA-N
- SMILES: IC1=C(C(=C(C#N)C(=C1C#N)Cl)Cl)Cl
Computed Properties
- Exact Mass: 355.81718Da
- Monoisotopic Mass: 355.81718Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 47.6Ų
2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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